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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synonyms, alternative names, and core applications
of 1-Pentanesulfonic acid. Primarily utilized as an ion-pairing reagent in high-performance
liquid chromatography (HPLC), this compound is instrumental in the analysis of a wide array of
molecules, including peptides, proteins, and small molecule drugs. This document provides a
comprehensive overview of its chemical properties, detailed experimental protocols, and a
visual representation of its application in a typical laboratory workflow.

Chemical Identity and Synonyms

1-Pentanesulfonic acid is a versatile chemical compound with a range of synonyms and
alternative names used across scientific literature and commercial products. Its identity is
crucial for accurate sourcing and application in research and development.
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Identifier Type Identifier Source

IUPAC Name Pentane-1-sulfonic acid PubChem[1]

CAS Number 35452-30-3 SIELC Technologies[?]
Molecular Formula C5H1203Ss SIELC Technologies[2]
Molecular Weight 152.21 g/mol PubChem[1]

Common Synonyms

Amyl sulfonic acid

SIELC Technologies[2]

n-Pentanesulfonic acid

Pentylsulfonic acid

PubChem[1]

Sodium Salt (Anhydrous)

Synonyms

Sodium 1-pentanesulfonate

PubChem[1]

1-Pentanesulfonic acid,

] PubChem|[3]
sodium salt
Sodium pentane-1-sulfonate PubChem][3]
Sodium Salt (Anhydrous) CAS 22767-49-3

Loba Chemie[4], Thermo
Fisher Scientific[5]

Sodium Salt (Monohydrate)

Synonyms

1-Pentanesulfonic Acid

Sodium Salt Monohydrate

MP Biomedicals[6], Sigma-
Aldrich[7]

Sodium pentanesulfonate

monohydrate

Dawn Scientific[8]

Sodium Salt (Monohydrate)
CAS

207605-40-1

Sigma-Aldrich[7], Dawn
Scientific[8]

Physicochemical Properties

The physicochemical properties of 1-Pentanesulfonic acid and its sodium salt are

fundamental to its function as an ion-pairing reagent.
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Property Value Form Source
) White crystalline ) )
Physical State Sodium Salt Muby Chemicals[9]
powder
Melting Point >300 °C Sodium Salt Loba Chemie[4]
Solubility Soluble in water Sodium Salt Dawn Scientific[8]
_ SIELC
LogP 0.9 Acid

Technologies|[2]

Core Application: lon-Pairing Chromatography

1-Pentanesulfonic acid is a cornerstone of ion-pairing reversed-phase high-performance
liquid chromatography (IP-RP-HPLC). This technique is indispensable for the separation and
analysis of ionic and highly polar compounds that exhibit poor retention on conventional
reversed-phase columns.[2] By introducing an ion-pairing reagent like 1-pentanesulfonic acid
into the mobile phase, a neutral ion-pair is formed with a charged analyte.[2] This increases the
hydrophobicity of the analyte, leading to enhanced retention on the nonpolar stationary phase.

[2]

This methodology is particularly valuable for the analysis of:
e Peptides and Proteins

o Small Molecule Drugs and their Metabolites

o Other Polar Organic Acids and Bases

Experimental Protocol: Analysis of a Cationic
Analyte using IP-RP-HPLC

This section provides a detailed methodology for the analysis of a hypothetical cationic small
molecule drug using 1-pentanesulfonic acid as an ion-pairing reagent.

Objective: To achieve optimal retention and separation of a cationic analyte from process-
related impurities.
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Materials:

High-Performance Liquid Chromatography (HPLC) system with a UV detector
e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size)

» 1-Pentanesulfonic acid sodium salt

e HPLC-grade water

e HPLC-grade acetonitrile

e Phosphoric acid or other suitable acid for pH adjustment

e Analyte stock solution and standards

0.22 pm syringe filters
Procedure:
o Mobile Phase Preparation:

o Mobile Phase A (Aqueous): Prepare a 10 mM solution of 1-pentanesulfonic acid sodium
salt in HPLC-grade water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.22
pm filter and degas.

o Mobile Phase B (Organic): HPLC-grade acetonitrile.
o Chromatographic Conditions:
o Column: C18, 4.6 x 150 mm, 5 pm
o Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B.
» Gradient Program:
= 0-5min: 95% A, 5% B

= 5-25 min: Gradient to 60% A, 40% B
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= 25-30 min: Gradient to 95% A, 5% B

» 30-35 min: Re-equilibration at 95% A, 5% B

o Flow Rate: 1.0 mL/min

o Column Temperature: 35 °C

o Detection Wavelength: As appropriate for the analyte (e.g., 254 nm)

o Injection Volume: 10 pL

e Sample Preparation:

o Dissolve the sample in Mobile Phase A to a suitable concentration.

o Filter the sample through a 0.22 um syringe filter before injection.

e Analysis:

[¢]

Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

[e]

Inject a blank (Mobile Phase A) to ensure a clean baseline.

[e]

Inject the prepared standards and samples.

o

Integrate the peaks of interest and perform quantitation based on the standard curve.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key decision-making process and the experimental
workflow for ion-pairing chromatography.
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Caption: Experimental workflow for IP-RP-HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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